Cas no 79003-59-1 (5-(FURAN-2-YL)IMIDAZOLIDINE-2,4-DIONE)

• Product Name: 5-(FURAN-2-YL)IMIDAZOLIDINE-2,4-DIONE
• CAS No: 79003-59-1
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD00159525
• CID: 5235116
• PubChem ID: 226067
• Update Time: 2026-03-08

5-(FURAN-2-YL)IMIDAZOLIDINE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• 5-(FURAN-2-YL)IMIDAZOLIDINE-2,4-DIONE

• MDL： MFCD00159525
• Inchi： 1S/C7H6N2O3/c10-6-5(8-7(11)9-6)4-2-1-3-12-4/h1-3,5H,(H2,8,9,10,11)
• InChI Key： FRUPUSOXGOBUQA-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CO2)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-(FURAN-2-YL)IMIDAZOLIDINE-2,4-DIONE

Recent Advances in the Study of 5-(Furan-2-yl)imidazolidine-2,4-dione (CAS: 79003-59-1)

5-(Furan-2-yl)imidazolidine-2,4-dione (CAS: 79003-59-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its pharmacological properties and potential applications in treating various diseases.

One of the key areas of research has been the synthesis and optimization of 5-(Furan-2-yl)imidazolidine-2,4-dione derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, utilizing a one-pot reaction strategy that improved yield and purity. The study also explored the structural-activity relationship (SAR) of various derivatives, identifying specific modifications that enhance binding affinity to target proteins, such as kinases and enzymes involved in inflammatory pathways.

In addition to its synthetic versatility, 5-(Furan-2-yl)imidazolidine-2,4-dione has shown promising biological activities. Recent in vitro and in vivo studies have revealed its potential as an anti-inflammatory and anticancer agent. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited potent inhibitory effects on NF-κB signaling, a key pathway in inflammation and cancer progression. These findings suggest that 5-(Furan-2-yl)imidazolidine-2,4-dione could serve as a scaffold for developing novel anti-inflammatory and anticancer drugs.

Another notable advancement is the application of computational methods to predict the pharmacokinetic and toxicological properties of 5-(Furan-2-yl)imidazolidine-2,4-dione derivatives. Molecular docking and dynamics simulations have been employed to elucidate the binding modes of these compounds with their target proteins, providing insights into their mechanism of action. A recent study in the Journal of Chemical Information and Modeling (2024) utilized machine learning algorithms to predict the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of these derivatives, aiding in the prioritization of lead compounds for further development.

Despite these promising developments, challenges remain in the clinical translation of 5-(Furan-2-yl)imidazolidine-2,4-dione-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical studies. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and a candidate for future therapeutic applications.

In conclusion, 5-(Furan-2-yl)imidazolidine-2,4-dione (CAS: 79003-59-1) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its synthetic accessibility, diverse biological activities, and potential for drug development. Continued research efforts are expected to further elucidate its therapeutic potential and address existing challenges, paving the way for its application in treating various diseases.